Cas no 897-16-5 ((2Z)-[(4Z)-4-(Hydroxyimino)cyclohexa-2,5-dien-1-ylidene](naphthalen-1-yl)acetonitrile)

• Product Name: (2Z)-[(4Z)-4-(Hydroxyimino)cyclohexa-2,5-dien-1-ylidene](naphthalen-1-yl)acetonitrile
• CAS No: 897-16-5
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• CID: 993830
• PubChem ID: 347782
• Update Time: 2025-04-20

(2Z)-[(4Z)-4-(Hydroxyimino)cyclohexa-2,5-dien-1-ylidene](naphthalen-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyiminocyclohexa-2,5-dien-1-ylidene)-2-naphthalen-1-ylacetonitrile
• NSC-406638
• NSC406638
• 897-16-5
• DTXSID00324399
• (2Z)-[(4Z)-4-(Hydroxyimino)cyclohexa-2,5-dien-1-ylidene](naphthalen-1-yl)acetonitrile

• Inchi： 1S/C18H12N2O/c19-12-18(14-8-10-15(20-21)11-9-14)17-7-3-5-13-4-1-2-6-16(13)17/h1-11,21H/b18-14-,20-15+
• InChI Key： LDOFYDOKXUBHHJ-FTUXADHQSA-N
• SMILES： ON=C1C=CC(C=C1)=C(C#N)C1=CC=CC2C=CC=CC1=2 |c:1,8|

Computed Properties

• Exact Mass: 272.095
• Monoisotopic Mass: 272.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 497.3°C at 760 mmHg
• Flash Point: 254.5°C
• Refractive Index: 1.628
• PSA: 56.38000
• LogP: 4.07318